Cas no 1270019-83-4 ((R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid)

• Product Name: (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid
• CAS No: 1270019-83-4
• MF: C₁₀H₁₁ClFNO₂
• MW: 231.651245355606
• CID: 2150005
• Update Time: 2025-06-13

(R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-chloro-5-fluorophenylamino)butanoic acid
• (2R)-2-(3-chloro-5-fluoroanilino)butanoic acid
• Butanoicacid,2-[(3-chloro-5-fluorophenyl)amino]-,(2R)-
• Butanoic acid, 2-[(3-chloro-5-fluorophenyl)amino]-, (2R)-
• (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid

• Inchi： 1S/C10H11ClFNO2/c1-2-9(10(14)15)13-8-4-6(11)3-7(12)5-8/h3-5,9,13H,2H2,1H3,(H,14,15)/t9-/m1/s1
• InChI Key： FIYGVKPGJGNTCV-SECBINFHSA-N
• SMILES： ClC1=CC(=CC(=C1)N[C@@H](C(=O)O)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 49.3

Additional information on (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid

CAS No. 1270019-83-4: An Insight into (R)-2-(3-Chloro-5-fluorophenylamino)butanoic Acid

CAS No. 1270019-83-4 is a significant compound in the realm of pharmaceutical chemistry, characterized by its molecular structure and potential applications. This compound, specifically identified as (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid, has garnered attention due to its unique chemical properties and its role in the synthesis of bioactive molecules. The precise stereochemistry and functional groups present in this molecule make it a valuable intermediate in the development of novel therapeutic agents.

The molecular formula of (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid is C₁₁H₁₄ClFNO₂, reflecting its complex composition. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, making it a versatile building block for medicinal chemists. The chiral center at the second carbon atom, denoted as (R), contributes to the compound's specificity and selectivity in biological systems.

In recent years, there has been a growing interest in the development of drugs that target specific biological pathways with high precision. (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate these pathways. For instance, studies have demonstrated its utility in the design of compounds that interact with enzymes involved in metabolic disorders and inflammatory diseases. The fluorine atom, in particular, plays a crucial role in enhancing the binding affinity and metabolic stability of drug candidates.

The pharmaceutical industry has leveraged this compound to develop novel therapeutic strategies. Researchers have explored its potential in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The chiral nature of (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid allows for the creation of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to racemic mixtures.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques such as asymmetric hydrogenation and catalytic fluorination have enabled the efficient preparation of complex derivatives with tailored properties. These advancements have not only improved the yield and purity of (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid but also opened new avenues for drug discovery.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. By predicting binding affinities and optimizing molecular structures, computational tools have become indispensable in the drug development process.

In conclusion, CAS No. 1270019-83-4, identified as (R)-2-(3-Chloro-5-fluorophenylamino)butanoic acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions.